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Compound of Interest

Compound Name:
N-cyclohexyl-4-

methoxybenzenesulfonamide

Cat. No.: B188049 Get Quote

A comprehensive review of the current scientific understanding of N-cyclohexyl-4-
methoxybenzenesulfonamide, prepared for researchers, scientists, and drug development

professionals.

Foreword
N-cyclohexyl-4-methoxybenzenesulfonamide is a synthetic compound belonging to the

sulfonamide class of molecules. While the broader sulfonamide group has been extensively

studied and includes compounds with a wide range of biological activities, from antimicrobial to

anticancer effects, the specific mechanism of action for N-cyclohexyl-4-
methoxybenzenesulfonamide remains largely uncharacterized in publicly available scientific

literature. This guide aims to provide a thorough overview of the existing knowledge, or lack

thereof, and to contextualize the compound within the broader landscape of sulfonamide

pharmacology.

Chemical and Physical Properties
A foundational understanding of a compound's physical and chemical characteristics is crucial

for any mechanistic study.
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Property Value

Molecular Formula C₁₃H₁₉NO₃S

Molecular Weight 269.36 g/mol

Appearance White crystalline solid

Melting Point Not reported

Solubility Not reported

Data synthesized from available chemical databases.

Current State of Mechanistic Research
Extensive searches of prominent scientific databases, including PubMed, Scopus, and Web of

Science, did not yield any specific studies detailing the mechanism of action of N-cyclohexyl-
4-methoxybenzenesulfonamide. Research on this particular molecule appears to be limited

to its synthesis and structural characterization.

A 2011 study published in Acta Crystallographica Section E: Structure Reports Online detailed

the synthesis and crystal structure of N-cyclohexyl-4-methoxybenzenesulfonamide.[1] This

study provides precise measurements of bond lengths and angles, confirming the molecular

structure, but does not offer any insights into its biological activity.

Potential Mechanisms of Action: Inferences from the
Sulfonamide Class
Given the absence of direct research, we can infer potential, yet unproven, mechanisms of

action based on the known activities of other structurally related sulfonamides. This section is

speculative and intended to guide future research.

Carbonic Anhydrase Inhibition
Many sulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of zinc-

containing metalloenzymes that catalyze the reversible hydration of carbon dioxide. CAs are

involved in numerous physiological processes, including pH regulation, ion transport, and
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tumorigenesis. The general structure of a sulfonamide allows it to bind to the zinc ion in the

active site of CAs.

Hypothetical Signaling Pathway:
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Caption: Hypothetical inhibition of carbonic anhydrase by N-cyclohexyl-4-
methoxybenzenesulfonamide.

Disruption of Folate Synthesis (Antimicrobial Activity)
The archetypal mechanism for sulfonamide antibiotics is the competitive inhibition of

dihydropteroate synthase (DHPS), an enzyme essential for folate synthesis in bacteria. Folate

is a crucial precursor for the synthesis of nucleic acids.

Hypothetical Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b188049?utm_src=pdf-body-img
https://www.benchchem.com/product/b188049?utm_src=pdf-body
https://www.benchchem.com/product/b188049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Assay Enzymatic Assay

Bacterial Culture

Treat with
N-cyclohexyl-4-methoxybenzenesulfonamide

Determine Minimum
Inhibitory Concentration (MIC)

Recombinant DHPS

DHPS Inhibition Assay with
N-cyclohexyl-4-methoxybenzenesulfonamide

Calculate IC50

Click to download full resolution via product page

Caption: Proposed workflow to investigate the antimicrobial potential of the compound.

Proposed Experimental Protocols for Future
Research
To elucidate the mechanism of action of N-cyclohexyl-4-methoxybenzenesulfonamide, a

systematic series of experiments is required.

Broad-Spectrum Kinase and Phosphatase Profiling
Objective: To identify potential protein kinase or phosphatase targets.

Methodology:

Utilize a commercial kinase and phosphatase screening service (e.g., Eurofins, Promega).

Submit N-cyclohexyl-4-methoxybenzenesulfonamide for screening against a panel of

several hundred kinases and phosphatases at a fixed concentration (e.g., 10 µM).

Measure the percent inhibition for each enzyme.
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For any significant "hits" (e.g., >50% inhibition), perform follow-up dose-response studies to

determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)
Objective: To identify direct cellular targets of the compound.

Methodology:

Culture a relevant cell line (e.g., a cancer cell line if anti-proliferative effects are suspected).

Lyse the cells to obtain a protein extract.

Incubate aliquots of the lysate with either N-cyclohexyl-4-methoxybenzenesulfonamide or

a vehicle control.

Heat the aliquots across a range of temperatures.

Centrifuge to pellet aggregated (denatured) proteins.

Analyze the supernatant (soluble protein fraction) by SDS-PAGE and Western blotting for

specific target candidates or by mass spectrometry for a proteome-wide analysis.

A shift in the melting temperature of a protein in the presence of the compound indicates

direct binding.

Conclusion and Future Directions
The mechanism of action of N-cyclohexyl-4-methoxybenzenesulfonamide is currently

unknown. While its chemical structure has been elucidated, its biological activity remains

unexplored. Based on the pharmacology of the broader sulfonamide class, potential avenues

for investigation include its effects on carbonic anhydrases and microbial folate synthesis.

Future research should focus on broad-spectrum screening assays to identify its molecular

targets, followed by more focused biochemical and cellular studies to validate these findings.

The experimental protocols outlined in this guide provide a roadmap for initiating such an

investigation. A thorough understanding of its mechanism of action is a prerequisite for any

potential therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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